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Compound of Interest

Compound Name: Geodin

Cat. No.: B2987549 Get Quote

An In-depth Technical Guide on the Fungal Metabolite Geodin

This technical guide provides a comprehensive overview of the fungal metabolite Geodin,

intended for researchers, scientists, and professionals in drug development. It covers the core

physicochemical properties, biosynthetic pathways, and relevant experimental methodologies.

Core Properties of Geodin
Geodin is a chlorinated polyketide first isolated from the fungus Aspergillus terreus. It belongs

to the grisane class of compounds and has garnered interest for its diverse biological activities.

Physicochemical Data
A summary of the key quantitative data for Geodin is presented in the table below for easy

reference and comparison.

Property Value Reference

Molecular Formula C₁₇H₁₂Cl₂O₇ [1][2][3]

Molecular Weight 399.18 g/mol [1][4]

Monoisotopic Mass 397.9960081 Da [2][3]

Appearance Yellow solid

Solubility Methanol, DMSO
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Biosynthesis of Geodin
The biosynthesis of Geodin is a complex enzymatic process originating from the polyketide

pathway. The pathway involves a series of enzymatic reactions, including cyclization,

methylation, chlorination, and oxidative coupling.

Geodin Biosynthetic Pathway
The diagram below illustrates the key steps and intermediates in the biosynthetic pathway of

Geodin. The pathway begins with the formation of atrochrysone carboxylic acid from the

polyketide synthase and proceeds through several key intermediates, including emodin,

questin, and sulochrin, before undergoing chlorination and oxidative coupling to yield the final

product, Geodin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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